Cas no 1803553-38-9 (methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate)

• Product Name: methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate
• CAS No: 1803553-38-9
• MF: C₈H₁₂F₂O₃
• MW: 194.175889968872
• CID: 5266094
• Update Time: 2026-03-09

methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate

• Inchi： 1S/C8H12F2O3/c1-13-6(11)7(12)2-4-8(9,10)5-3-7/h12H,2-5H2,1H3
• InChI Key： GGMZJKWFVJQTHD-UHFFFAOYSA-N
• SMILES： C1(O)(C(OC)=O)CCC(F)(F)CC1

Additional information on methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate

Recent Advances in the Study of Methyl 4,4-Difluoro-1-hydroxycyclohexane-1-carboxylate (CAS: 1803553-38-9)

Methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate (CAS: 1803553-38-9) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This fluorinated cyclohexane derivative is being explored for its potential applications in drug discovery, particularly as a building block for novel bioactive molecules. Recent studies have focused on its synthetic accessibility, physicochemical properties, and utility in the design of enzyme inhibitors and other pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a key intermediate in the synthesis of fluorinated analogs of known kinase inhibitors. The researchers highlighted how the introduction of the difluoromethyl group at the 4-position of the cyclohexane ring significantly improved metabolic stability compared to non-fluorinated counterparts. This finding suggests that 1803553-38-9 could play an important role in addressing common pharmacokinetic challenges associated with many drug candidates.

Further investigations into the compound's reactivity have revealed interesting possibilities for structural diversification. A team at the University of California recently reported (ACS Catalysis, 2024) that the hydroxyl and ester functional groups in methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate allow for selective transformations, making it a versatile scaffold for library synthesis. Their work demonstrated over 20 distinct derivatives could be prepared through straightforward chemical modifications.

From a biological perspective, preliminary screening data (Bioorganic & Medicinal Chemistry Letters, 2023) indicates that derivatives of 1803553-38-9 show promising activity against several disease-relevant targets. Particularly noteworthy is the compound's structural similarity to known pharmacophores for G protein-coupled receptors (GPCRs), suggesting potential applications in neurological and metabolic disorder research. However, researchers caution that more extensive biological evaluation is needed to fully understand its therapeutic potential.

The pharmaceutical industry has taken notice of these developments, with several companies reportedly including methyl 4,4-difluoro-1-hydroxycyclohexane-1-carboxylate in their fragment-based drug discovery programs. Its combination of synthetic tractability and favorable physicochemical properties (calculated logP = 1.2, polar surface area = 46 Ų) makes it particularly attractive for lead optimization efforts. Current research is focusing on expanding its application to new target classes and improving synthetic routes for large-scale production.

Looking forward, the unique structural features of 1803553-38-9 position it as a valuable tool in medicinal chemistry. Its ability to introduce both fluorine atoms and hydroxyl groups in a spatially defined manner offers distinct advantages for molecular design. As research continues, we anticipate seeing more applications of this compound in the development of next-generation therapeutics, particularly in areas where fluorination strategies have proven beneficial, such as CNS drugs and anti-infective agents.